Cas no 2228937-90-2 (2-methyl-2-(1-methylcyclohexyl)propan-1-amine)

2-Methyl-2-(1-methylcyclohexyl)propan-1-amine is a branched aliphatic amine featuring a cyclohexyl substituent, offering unique steric and electronic properties. Its structure combines a tertiary carbon center with a primary amine functionality, making it useful in organic synthesis and pharmaceutical intermediates. The cyclohexyl group enhances lipophilicity, potentially improving bioavailability in drug design. The compound’s steric hindrance may also influence selectivity in catalytic reactions or ligand binding. Its stability under standard conditions and compatibility with common reagents make it a versatile building block. Applications may include asymmetric synthesis, agrochemicals, or specialty polymers, where its structural rigidity and amine reactivity are advantageous.
2-methyl-2-(1-methylcyclohexyl)propan-1-amine structure
2228937-90-2 structure
Product Name:2-methyl-2-(1-methylcyclohexyl)propan-1-amine
CAS No:2228937-90-2
MF:C11H23N
MW:169.307023286819
CID:6601778
PubChem ID:165853890
Update Time:2025-11-01

2-methyl-2-(1-methylcyclohexyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-(1-methylcyclohexyl)propan-1-amine
    • EN300-1780516
    • 2228937-90-2
    • Inchi: 1S/C11H23N/c1-10(2,9-12)11(3)7-5-4-6-8-11/h4-9,12H2,1-3H3
    • InChI Key: JZNMYARQLXNGQB-UHFFFAOYSA-N
    • SMILES: NCC(C)(C)C1(C)CCCCC1

Computed Properties

  • Exact Mass: 169.183049738g/mol
  • Monoisotopic Mass: 169.183049738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26Ų

2-methyl-2-(1-methylcyclohexyl)propan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1780516-0.05g
2-methyl-2-(1-methylcyclohexyl)propan-1-amine
2228937-90-2
0.05g
$948.0 2023-09-20
Enamine
EN300-1780516-0.1g
2-methyl-2-(1-methylcyclohexyl)propan-1-amine
2228937-90-2
0.1g
$993.0 2023-09-20
Enamine
EN300-1780516-0.25g
2-methyl-2-(1-methylcyclohexyl)propan-1-amine
2228937-90-2
0.25g
$1038.0 2023-09-20
Enamine
EN300-1780516-0.5g
2-methyl-2-(1-methylcyclohexyl)propan-1-amine
2228937-90-2
0.5g
$1084.0 2023-09-20
Enamine
EN300-1780516-1.0g
2-methyl-2-(1-methylcyclohexyl)propan-1-amine
2228937-90-2
1g
$1129.0 2023-05-27
Enamine
EN300-1780516-2.5g
2-methyl-2-(1-methylcyclohexyl)propan-1-amine
2228937-90-2
2.5g
$2211.0 2023-09-20
Enamine
EN300-1780516-5.0g
2-methyl-2-(1-methylcyclohexyl)propan-1-amine
2228937-90-2
5g
$3273.0 2023-05-27
Enamine
EN300-1780516-10.0g
2-methyl-2-(1-methylcyclohexyl)propan-1-amine
2228937-90-2
10g
$4852.0 2023-05-27
Enamine
EN300-1780516-1g
2-methyl-2-(1-methylcyclohexyl)propan-1-amine
2228937-90-2
1g
$1129.0 2023-09-20
Enamine
EN300-1780516-5g
2-methyl-2-(1-methylcyclohexyl)propan-1-amine
2228937-90-2
5g
$3273.0 2023-09-20

Additional information on 2-methyl-2-(1-methylcyclohexyl)propan-1-amine

Research Brief on 2-methyl-2-(1-methylcyclohexyl)propan-1-amine (CAS: 2228937-90-2): Recent Advances and Applications

2-methyl-2-(1-methylcyclohexyl)propan-1-amine (CAS: 2228937-90-2) is a structurally unique amine compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic pathways, and emerging biological applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for sigma-1 receptor ligands. The research team utilized 2-methyl-2-(1-methylcyclohexyl)propan-1-amine as a core structure to develop novel modulators with improved blood-brain barrier permeability. Molecular docking studies revealed that the cyclohexyl moiety contributes significantly to receptor binding affinity, while the amine group facilitates interactions with key amino acid residues in the receptor's active site.

In neuropharmacology applications, recent preclinical investigations have shown promising results for derivatives of 2228937-90-2 in models of neuropathic pain. A Nature Communications paper (2024) reported that structural modifications of this amine scaffold yielded compounds with dual activity as noradrenaline reuptake inhibitors and NMDA receptor antagonists. This dual mechanism represents a potential breakthrough in pain management therapeutics, with reduced side effects compared to current treatment options.

The synthetic chemistry of 2228937-90-2 has also seen advancements. A 2024 Organic Process Research & Development publication detailed an optimized, scalable synthesis route with improved yield (78%) and reduced environmental impact through catalyst recycling. The new protocol employs asymmetric hydrogenation of a precursor enamine, achieving excellent enantioselectivity (>98% ee), which is crucial for pharmaceutical applications where stereochemistry significantly impacts biological activity.

From a safety and toxicology perspective, recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling studies indicate that the parent compound exhibits favorable pharmacokinetic properties, with moderate plasma protein binding (65-72%) and good metabolic stability in human liver microsome assays. These characteristics make it an attractive scaffold for further medicinal chemistry optimization.

Looking forward, several pharmaceutical companies have included 2-methyl-2-(1-methylcyclohexyl)propan-1-amine derivatives in their preclinical pipelines, particularly for CNS disorders. The compound's versatility as a synthetic intermediate and its demonstrated biological activities position it as a valuable asset in drug discovery efforts targeting neurological conditions, pain management, and potentially psychiatric disorders.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.